6-(([1,2,4]Triazolo[4,3-a]pyridin-3-ylthio)methyl)-N2-(o-tolyl)-1,3,5-triazine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
WAY-639320 is a chemical compound with the molecular formula C₁₇H₁₆N₈S. It is known for its role as a microRNA modulator, which makes it significant in various scientific research fields .
Preparation Methods
The synthesis of WAY-639320 involves several steps, including the formation of the triazine ring and subsequent functionalization. The specific synthetic routes and reaction conditions are proprietary and not widely disclosed in public literature. industrial production methods typically involve high-precision chemical synthesis techniques to ensure the purity and consistency of the compound .
Chemical Reactions Analysis
WAY-639320 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
WAY-639320 has a wide range of scientific research applications, including:
Chemistry: Used as a ligand in coordination chemistry and catalysis.
Biology: Acts as a microRNA modulator, influencing gene expression.
Medicine: Potential therapeutic applications in treating diseases related to microRNA dysregulation.
Industry: Used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of WAY-639320 involves its interaction with microRNA pathways. It modulates the activity of specific microRNAs, thereby influencing gene expression and cellular processes. The molecular targets and pathways involved are complex and are the subject of ongoing research .
Comparison with Similar Compounds
WAY-639320 is unique due to its specific structure and function as a microRNA modulator. Similar compounds include:
WAY-100635: A selective serotonin receptor antagonist.
WAY-267464: An oxytocin receptor agonist.
WAY-181187: A dopamine receptor antagonist.
These compounds, while similar in some structural aspects, have different biological activities and applications .
Properties
Molecular Formula |
C17H16N8S |
---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
2-N-(2-methylphenyl)-6-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanylmethyl)-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C17H16N8S/c1-11-6-2-3-7-12(11)19-16-21-13(20-15(18)22-16)10-26-17-24-23-14-8-4-5-9-25(14)17/h2-9H,10H2,1H3,(H3,18,19,20,21,22) |
InChI Key |
FWRMGIYIXDWIBS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1NC2=NC(=NC(=N2)N)CSC3=NN=C4N3C=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.